Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate

• CAS No.: 59855-51-5
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• IUPAC Name: ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H20N2O3/c1-3-5-10-22-15-8-6-13(7-9-15)16-18-11-14(12-19-16)17(20)21-4-2/h6-9,11-12H,3-5,10H2,1-2H3
• InChI Key: GCHSSRUQBDMPMB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NC=C(C=N2)C(=O)OCC

Description

Ethyl 2-(4-butoxyphenyl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C17H20N2O3 and its molecular weight is 300.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound (V) (3.3 g, 10 mmols) was dissolved in ethyl acetate (30 ml), followed by agitating the solution together with Pd/C (5%) (0.6 g) and triethylamine (1.0 g) in hydrogen atmosphere at room temperature for 3 hours, filtering off Pd/C, adding toluene (100 ml), washing the resulting fluid with 2N-hydrochloric acid (50 ml), washing it with water till the washing water became pH 7, drying the toluene phase over anhydrous magnesium sulfate, filtering off magnesium sulfate, concentrating under reduced pressure to obtain white crystals and recrystallizing the crystals from methanol to obtain ethyl-2-(4-butyloxyphenyl)-5-pyrimidinecarboxylate (VI) (2.4 g) (yield: 80%) having a melting point 99.1° C.